Cas no 60708-95-4 (4-(2,4-Disulfanylidene-1,3-thiazolidin-3-yl)butanoic Acid)

4-(2,4-Disulfanylidene-1,3-thiazolidin-3-yl)butanoic Acid structure

60708-95-4 structure

Product Name:4-(2,4-Disulfanylidene-1,3-thiazolidin-3-yl)butanoic Acid

CAS No:60708-95-4

Molecular Formula:C_₇H_₉NO_₂S_₃

Molecular Weight:235.346857786179

MDL:MFCD09040604

CID:953378

PubChem ID:12296269

4-(2,4-Disulfanylidene-1,3-thiazolidin-3-yl)butanoic Acid Properties

Names and Identifiers

- 4-(2,4-DITHIOXO-1,3-THIAZOLIDIN-3-YL)BUTANOIC ACID
- 4-[2,4-bis(sulfanylidene)-1,3-thiazolidin-3-yl]butanoic acid
- MDL： MFCD09040604
- InChIKey： VBPOMYQMXTULDC-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H9NO2S3/c9-6(10)2-1-3-8-5(11)4-13-7(8)12/h1-4H2,(H,9,10)
- SMILES： C(CC(=O)O)CN1C(=S)CSC1=S

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Heavy Atom Count: 13

4-(2,4-Disulfanylidene-1,3-thiazolidin-3-yl)butanoic Acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00EW08-50mg	4-(2,4-DITHIOXO-1,3-THIAZOLIDIN-3-YL)BUTANOIC ACID	60708-95-4	95%	50mg	$111.00	2024-04-22
ChemScence	CS-0346021-1g	4-(2,4-Dithioxothiazolidin-3-yl)butanoic acid	60708-95-4		1g	$213.0	2022-04-27
Enamine	EN300-27402-0.05g	4-(2,4-disulfanylidene-1,3-thiazolidin-3-yl)butanoic acid	60708-95-4	95.0%	0.05g	$42.0	2025-02-20
TRC	D680345-50mg	4-(2,4-Disulfanylidene-1,3-thiazolidin-3-yl)butanoic Acid	60708-95-4		50mg	$ 50.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1416691-50mg	4-(2,4-Dithioxothiazolidin-3-yl)butanoic acid	60708-95-4	98%	50mg	￥1382.00

4-(2,4-Disulfanylidene-1,3-thiazolidin-3-yl)butanoic Acid Related Literature

1. Tuning valley degeneracy with band inversion†

Michael Y. Toriyama,Madison K. Brod,Lídia C. Gomes,Ferdaushi A. Bipasha,Badih A. Assaf,Elif Ertekin,G. Jeffrey Snyder J. Mater. Chem. A, 2022,10, 1588-1595
2. Total synthesis of (±)-acetoxyodontoschismenol using zirconium chemistry†

Ian R. Baldwin,Richard J. Whitby Chem. Commun., 2003, 2786-2787
3. Generation of aryl radicals from in situ activated homolytic scission: driving radical reactions by ball milling†

Xinjie Yang,Hao Wang,Yanhua Zhang,Weike Su,Jingbo Yu Green Chem., 2022,24, 4557-4565
4. Contents pages

Discuss. Faraday Soc., 1952,12, P001-P008
5. Mechanisms of isomerization and oxidation in heated trilinolein by DFT method†

Hongyan Mu,Shuo Wang RSC Adv., 2019,9, 9870-9877
6. Reactivity of mono- and divalent aluminium compounds towards group 15 nanoparticles†

Adrian Hauser,Luca Münzfeld,Peter W. Roesky Chem. Commun., 2021,57, 5503-5506
7. Supramolecular metallocalixarene chemistry: linking metallocalixarenes through imido bridges

Chem. Commun., 1998, 1969-1970
8. An ionic liquid template approach to graphene–carbon xerogel composites for supercapacitors with enhanced performance†

Zheng Ling,Qiang Dong,Bingqing Qian,Mengdi Zhang,Jieshan Qiu J. Mater. Chem. A, 2014,2, 14329-14333
9. High-throughput computational search for high carrier lifetime, defect-tolerant solar absorbers†

Diana Dahliah,Guillaume Brunin,Janine George,Gian-Marco Rignanese Energy Environ. Sci., 2021,14, 5057-5073
10. General methods of alkaloid synthesis. A new approach to the synthesis of the 5,10b-ethanophenanthridine Amaryllidaceae alkaloids. The total synthesis of (±)-3-epi-elwesine

J. Chem. Soc. D, 1970, 1585-1586

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